N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(5-fluoroindol-1-yl)-2-hydroxy-2-methylpropanamide

• Molecular Formula: C20H15F4N3O2
• Molecular Weight: 405.3 g/mol
• IUPAC Name: N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(5-fluoroindol-1-yl)-2-hydroxy-2-methylpropanamide
• InChI: InChI=1S/C20H15F4N3O2/c1-19(29,11-27-7-6-12-8-14(21)3-5-17(12)27)18(28)26-15-4-2-13(10-25)16(9-15)20(22,23)24/h2-9,29H,11H2,1H3,(H,26,28)
• InChI Key: CFSAYQVTXBMPRF-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC2=C1C=CC(=C2)F)(C(=O)NC3=CC(=C(C=C3)C#N)C(F)(F)F)O

Description

The compound with the identifier “CID 122640156” is a chemical entity listed in the PubChem database

Chemical Reactions Analysis

CID 122640156 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions may include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or carboxylic acid, while reduction could produce an alcohol or amine.

Scientific Research Applications

CID 122640156 has a wide range of scientific research applications. In chemistry, it may be used as a reagent or intermediate in the synthesis of more complex molecules. In biology, it could serve as a probe to study biochemical pathways or as a potential therapeutic agent. In medicine, its unique properties might make it suitable for drug development, targeting specific molecular pathways. Industrial applications could include its use in the production of specialty chemicals or materials with specific properties.

Mechanism of Action

The mechanism of action of CID 122640156 involves its interaction with specific molecular targets and pathways. This compound may bind to particular enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways would depend on the specific context of its use, such as in therapeutic applications or biochemical studies.

Comparison with Similar Compounds

CID 122640156 can be compared with other similar compounds to highlight its uniqueness. Similar compounds might include those with analogous structures or functional groups. For instance, compounds with similar core structures but different substituents could exhibit varying reactivity and biological activity. This comparison helps in understanding the distinct properties of CID 122640156 and its potential advantages over other compounds.

Conclusion

CID 122640156 is a compound of significant interest due to its unique chemical properties and potential applications across various scientific fields Its synthesis, chemical reactivity, and mechanism of action make it a valuable subject for further research and development